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Introduction

Calcium ions (Caz*) are ubiquitous second messengers involved in a multitude of cellular
processes, including signal transduction, neurotransmission, muscle contraction, and
apoptosis.[1] The ability to accurately measure fluctuations in intracellular calcium
concentration ([Ca2*]i) is crucial for understanding these physiological events and for screening
potential therapeutic compounds that modulate them. Fura-2 acetoxymethyl ester (Fura-2 AM)
is a high-affinity, ratiometric fluorescent indicator widely used for quantifying intracellular
calcium.[1][2] Its cell-permeable nature allows for easy loading into live cells, where it is
cleaved by intracellular esterases into the active, membrane-impermeable form, Fura-2.[2][3]
This application note provides a detailed protocol for performing high-throughput calcium
assays using Fura-2 AM, suitable for screening G-protein coupled receptors (GPCRs) and ion
channels.[3][4][5]

Principle of the Fura-2 AM Assay

Fura-2 AM is a ratiometric dye, meaning its fluorescence excitation spectrum shifts upon
binding to calcium.[6] This property allows for the accurate determination of calcium
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concentrations by measuring the ratio of fluorescence emission at 510 nm when the dye is
excited at two different wavelengths: 340 nm (calcium-bound Fura-2) and 380 nm (calcium-free
Fura-2).[1][7] This ratiometric measurement minimizes variability caused by uneven dye
loading, differences in cell thickness, photobleaching, and dye leakage, thus enhancing data
reliability compared to single-wavelength indicators.[2][6][8]

The process begins with loading cells with the membrane-permeable Fura-2 AM. Inside the
cell, cytosolic esterases hydrolyze the acetoxymethyl ester groups, trapping the now
membrane-impermeable Fura-2 dye within the cytoplasm.[2][3] When a stimulus (e.g., a
GPCR agonist) triggers the release of intracellular calcium, the binding of Ca2* to Fura-2
causes a conformational change that increases its fluorescence excitation at 340 nm and
decreases it at 380 nm.[8] The ratio of the fluorescence intensities at these two excitation
wavelengths is directly proportional to the intracellular calcium concentration.[2][4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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